2-Chloro-7-(pentan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine-6-carbaldehyde

• Molecular Formula: C12H14ClN3O
• Molecular Weight: 251.71 g/mol
• IUPAC Name: 2-chloro-7-pentan-3-ylpyrrolo[2,3-d]pyrimidine-6-carbaldehyde
• InChI: InChI=1S/C12H14ClN3O/c1-3-9(4-2)16-10(7-17)5-8-6-14-12(13)15-11(8)16/h5-7,9H,3-4H2,1-2H3
• InChI Key: HPZTYNRXBVTJII-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)N1C(=CC2=CN=C(N=C21)Cl)C=O

Description

2-Chloro-7-(pentan-3-yl)-7H-pyrrolo[2,3-d]pyrimidine-6-carbaldehyde is a useful research compound. Its molecular formula is C12H14ClN3O and its molecular weight is 251.71 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-chloro-6-diethoxymethyl-7-(1-ethyl-propyl)-7H-pyrrolo[2,3-d]pyrimidine (67 mg, 0.2 mmol) in 1,4-dioxane (0.7 mL) is added conc. HCl (0.2 mL) at ambient temperature. The reaction mixture is stirred for 30 min, then neutralized with 2N NaOH aqueous solution and saturated NaHCO3 aqueous solution. The mixture is extracted with EtOAc. The extracts are washed with brine, dried over Na2SO4, filtered and concentrated in vacuo to give 54 mg of 2-chloro-7-(1-ethyl-propyl)-7H-pyrrolo[2,3-d]pyrimidine-6-carbaldehyde as a yellow solid. The crude product is used as it is.